Cas no 1261500-13-3 (4-(Difluoromethyl)-2-methoxytoluene)

• Product Name: 4-(Difluoromethyl)-2-methoxytoluene
• CAS No: 1261500-13-3
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 4985743
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-methoxytoluene Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxytoluene

• Inchi： 1S/C9H10F2O/c1-6-3-4-7(9(10)11)5-8(6)12-2/h3-5,9H,1-2H3
• InChI Key： NCMRGXMGVVELAL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2

Additional information on 4-(Difluoromethyl)-2-methoxytoluene

4-(Difluoromethyl)-2-methoxytoluene: A Comprehensive Overview

The compound with CAS No. 1261500-13-3, commonly referred to as 4-(Difluoromethyl)-2-methoxytoluene, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a toluene backbone substituted with a difluoromethyl group at the para position and a methoxy group at the ortho position. These substituents confer distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-methoxytoluene in drug design and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of medicinal chemistry. The difluoromethyl group is known to enhance the stability and bioavailability of compounds, while the methoxy group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. These properties make 4-(Difluoromethyl)-2-methoxytoluene an attractive candidate for designing drugs targeting specific therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, 4-(Difluoromethyl)-2-methoxytoluene has shown promise in materials science. Its unique electronic properties have been leveraged in the development of advanced materials, including organic semiconductors and optoelectronic devices. Recent research has demonstrated that this compound can serve as a precursor for synthesizing materials with tailored electronic characteristics, which are essential for applications in flexible electronics and energy storage systems.

The synthesis of 4-(Difluoromethyl)-2-methoxytoluene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation and subsequent fluorination reactions, which are optimized to ensure high yields and purity. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, the ecological impact of 4-(Difluoromethyl)-2-methoxytoluene has also been investigated. Studies have shown that this compound exhibits moderate biodegradability under specific environmental conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies have established guidelines to ensure that its production and use align with environmental sustainability principles.

In conclusion, 4-(Difluoromethyl)-2-methoxytoluene (CAS No. 1261500-13-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule in contemporary scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.